N-(2-bromobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18BrN3O2S2/c1-2-8-22-17(24)16-14(7-9-25-16)21-18(22)26-11-15(23)20-10-12-5-3-4-6-13(12)19/h3-7,9H,2,8,10-11H2,1H3,(H,20,23)
• InChI Key: MCTJNKBZTMLPCB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC=CC=C3Br
• Molecular Formula: C18H18BrN3O2S2
• Molecular Weight: 452.4 g/mol

Description

N-(2-bromobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H18BrN3O2S2 and its molecular weight is 452.39. The purity is usually 95%.
BenchChem offers high-quality N-(2-bromobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromobenzyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

One study highlights the synthesis and evaluation of compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the nucleotide synthesis pathway, making them targets for anticancer and antibacterial drugs. The research demonstrated that certain analogues, including those with 2-amino-4-oxo-thieno[2,3-d]pyrimidine scaffolds, exhibit potent inhibitory activities against human TS and DHFR, suggesting their potential application in designing new therapeutics against cancer and infectious diseases (Gangjee et al., 2008).

Antioxidant and Radical Scavenging Activities

Another area of interest is the natural antioxidants derived from marine algae, demonstrating significant radical scavenging activities. Compounds structurally related to the query chemical, particularly those containing bromophenol moieties, have been identified to possess potent antioxidant activities, suggesting their possible applications in food preservation, cosmetics, and pharmaceuticals to counter oxidative stress-related diseases (Li et al., 2012).

Crystal Structure Analysis

The crystal structure analysis of similar compounds provides insights into their molecular conformation, which is crucial for understanding the interaction mechanisms with biological targets. Such studies can aid in the design of more efficient drugs by revealing the optimal structural features required for binding to specific enzymes or receptors (Subasri et al., 2016).

Synthesis and Antimicrobial Activity

Research on the synthesis of novel derivatives and their antimicrobial profile indicates that certain thiazolidinone and sulfonamide derivatives show promising antibacterial and antifungal activities. These findings open pathways for the development of new antimicrobial agents, which are critically needed to address the rising challenge of antibiotic resistance (Fahim & Ismael, 2019).